Cas no 1906-79-2 (1-Ethylpyridinium Bromide)

• Product Name: 1-Ethylpyridinium Bromide
• CAS No: 1906-79-2
• MF: C₇H₁₀BrN
• MW: 188.065001010895
• MDL: MFCD00041999
• CID: 42165
• PubChem ID: 87569464
• Update Time: 2025-04-18

1-Ethylpyridinium Bromide Chemical and Physical Properties

Names and Identifiers

• Ethylpyridinium bromide
• 1-Ethylpyridinium bromide
• 1-Ethylpyridin-1-ium bromide
• 1-ethyl-pyridiniubromide
• N-ETHYLPYRIDINIUM BROMIDE
• PYRIDINEETHOBROMIDE
• Pyridinium,1-ethyl-,bromide
• AI3-52378
• AKOS006228158
• NCGC00260243-01
• FT-0607764
• CS-W016831
• ABFDKXBSQCTIKH-UHFFFAOYSA-M
• CAS-1906-79-2
• Pyridinium, 1-ethyl-, bromide
• A813427
• NS00045628
• 1-ethylpyridin-1-ium;bromide
• W-107739
• 1-ethylpyridin-1-iumbromide
• UNII-N427S02532
• CHEMBL3183944
• Q27284529
• SY073856
• Tox21_202695
• DTXCID6029094
• MFCD00041999
• C93440
• DTXSID0049238
• N427S02532
• EINECS 217-607-3
• 1906-79-2
• AS-12151
• Pyridinium, 1-ethyl-, bromide (1:1)
• E0171
• SCHEMBL367211
• n-ethyl pyridinium bromide
• DB-044738
• 1-Ethylpyridinium Bromide

• MDL： MFCD00041999
• Inchi： 1S/C7H10N.BrH/c1-2-8-6-4-3-5-7-8;/h3-7H,2H2,1H3;1H/q+1;/p-1
• InChI Key： ABFDKXBSQCTIKH-UHFFFAOYSA-M
• SMILES： [Br-].[N+]1(C=CC=CC=1)CC

Computed Properties

• Exact Mass: 187.00000
• Monoisotopic Mass: 108.081324
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 55.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 3.9

Experimental Properties

• Color/Form: solid
• Density: 1.4194 (rough estimate)
• Melting Point: 118.0 to 122.0 deg-C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.6190 (estimate)
• Water Partition Coefficient: almost transparency
• PSA: 3.88000
• LogP: -2.00200
• Sensitiveness: Hygroscopic
• Solubility: Not determined

1-Ethylpyridinium Bromide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338,P302+P352,P321,P405,P501
• Hazard Category Code： R36/37/38
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinium derivatives